Cas no 1004547-90-3 (3-cyclopropyl-1H-indole)

3-cyclopropyl-1H-indole structure
3-cyclopropyl-1H-indole structure
Product Name:3-cyclopropyl-1H-indole
CAS No:1004547-90-3
MF:C11H11N
MW:157.211742639542
CID:2859892
PubChem ID:66783170
Update Time:2024-03-01

3-cyclopropyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-1H-indole
    • 1H-Indole, 3-cyclopropyl-
    • 3-cyclopropylindole
    • Inchi: 1S/C11H11N/c1-2-4-11-9(3-1)10(7-12-11)8-5-6-8/h1-4,7-8,12H,5-6H2
    • InChI Key: HPHXDKQLZSKUKB-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C1)C1CC1

Computed Properties

  • Exact Mass: 157.089
  • Monoisotopic Mass: 157.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • PSA: 15.79000
  • LogP: 3.04530
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